Cas no 512809-76-6 (methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 512809-76-6
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 2951987
• PubChem ID: 3292707
• Update Time: 2025-04-21

methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-二甲基-4-硝基-吡唑-1-基)丙酸甲酯
• methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate
• methyl 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanoate
• Oprea1_788059
• STK301668
• methyl3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate
• methyl 3-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}propanoate
• 1H-pyrazole-1-propanoic acid, 3,5-dimethyl-4-nitro-, methyl ester
• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-propionic acid
• AKOS000305838
• AK-968/41170136
• LS-06520
• AKOS015922350
• DTXSID901217059
• ALBB-021608
• 512809-76-6
• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-propionic acid methyl ester
• H33108
• CS-0314013
• Methyl 3,5-dimethyl-4-nitro-1H-pyrazole-1-propanoate

• MDL： MFCD03074377
• Inchi： 1S/C9H13N3O4/c1-6-9(12(14)15)7(2)11(10-6)5-4-8(13)16-3/h4-5H2,1-3H3
• InChI Key： QNNZLHWFLKRMPN-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.09060590Da
• Monoisotopic Mass: 227.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.0±42.0 °C at 760 mmHg
• Flash Point: 163.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)